N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-bromobenzamide
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Description
N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-bromobenzamide is a useful research compound. Its molecular formula is C18H13BrN2O2S and its molecular weight is 401.28. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Heterocycles : A study by Zhou, Linden, and Heimgartner (2000) details the synthesis of selenourea derivatives and 1,3-selenazoles from N-phenylbenzamides, which are related to the chemical structure of N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-bromobenzamide. These compounds were found to have stable crystalline states and could be transformed into various derivatives (Zhou, Linden, & Heimgartner, 2000).
Ring Transformation Reactions : Research by Kamble, Latthe, and Badami (2007) explored the transformation of sydnone derivatives into oxadiazol-2-ones, demonstrating the chemical versatility of compounds structurally related to this compound. These compounds exhibited significant antifungal activity (Kamble, Latthe, & Badami, 2007).
Biomedical Applications
Anticancer Properties : Osmaniye et al. (2018) synthesized new benzothiazole acylhydrazones, which are structurally similar to the compound , and investigated their potential as anticancer agents. These compounds showed promising results in inhibiting the growth of various cancer cell lines (Osmaniye et al., 2018).
Antimicrobial Activity : Desai, Rajpara, and Joshi (2013) synthesized thiazole derivatives incorporating a benzamide moiety and assessed their antibacterial and antifungal properties. These compounds were found to be effective against a range of microbial diseases (Desai, Rajpara, & Joshi, 2013).
Anti-HIV Activity : Aslam et al. (2014) synthesized a series of acetohydrazides structurally related to this compound and evaluated their anti-HIV-1 activity. Some of these compounds exhibited significant inhibitory effects on HIV-1 replication (Aslam et al., 2014).
Properties
IUPAC Name |
N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-bromobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13BrN2O2S/c1-11(22)16-15(12-7-3-2-4-8-12)20-18(24-16)21-17(23)13-9-5-6-10-14(13)19/h2-10H,1H3,(H,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTCCHGMNBWIOCK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(N=C(S1)NC(=O)C2=CC=CC=C2Br)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13BrN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.